5-[(4-Bromophenyl)methoxy]-1,3-dimethyl-2-nitrobenzene

Specification

• Molecular Formula: C15H14BrNO3
• Molecular Weight: 336.18 g/mol
• IUPAC Name: 5-[(4-bromophenyl)methoxy]-1,3-dimethyl-2-nitrobenzene
• Standard InChI: InChI=1S/C15H14BrNO3/c1-10-7-14(8-11(2)15(10)17(18)19)20-9-12-3-5-13(16)6-4-12/h3-8H,9H2,1-2H3
• Standard InChI Key: OJFOHOXDSHZSCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1[N+](=O)[O-])C)OCC2=CC=C(C=C2)Br

Introduction

Synthesis and Preparation

The synthesis of 5-[(4-Bromophenyl)methoxy]-1,3-dimethyl-2-nitrobenzene would likely involve a multi-step process, including:

• Nitration of Dimethylbenzene: To introduce the nitro group.

• Methoxylation: To attach the methoxy group.

• Coupling with Bromophenol: To link the bromophenyl group via the methoxy bridge.

Potential Applications

Compounds with nitro and bromo substituents are often used in:

• Pharmaceuticals: As intermediates in the synthesis of drugs.

• Dyes and Pigments: Due to their potential chromophoric properties.

• Materials Science: In the development of new materials with specific optical or electrical properties.

Safety and Handling

Handling 5-[(4-Bromophenyl)methoxy]-1,3-dimethyl-2-nitrobenzene requires caution due to the potential hazards associated with nitro and bromo compounds, which can be toxic and reactive.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
5-Bromo-1,3-dimethyl-2-nitrobenzene	C$_8$H$_8$BrNO$_2$	230.06	76435-22-8
4-Bromo-2-methoxy-1-nitrobenzene	C$_7$H$_6$BrNO$_3$	206.03	103966-66-1
2-[(2-Bromophenyl)methoxy]-4-methyl-1-nitrobenzene	C$_{14}$H$_{12}$BrNO$_3$	322.15	-

This table highlights the molecular characteristics of similar compounds, which can be used to infer properties of 5-[(4-Bromophenyl)methoxy]-1,3-dimethyl-2-nitrobenzene.